N-[4-(dimethylamino)phenyl]-4-isopropylbenzamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-4-propan-2-ylbenzamide
• InChI: InChI=1S/C18H22N2O/c1-13(2)14-5-7-15(8-6-14)18(21)19-16-9-11-17(12-10-16)20(3)4/h5-13H,1-4H3,(H,19,21)
• InChI Key: RMLCXPVEOKXMPN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)N(C)C
• Molecular Formula: C18H22N2O
• Molecular Weight: 282.4 g/mol

Description

N-[4-(dimethylamino)phenyl]-4-isopropylbenzamide is a chemical compound used for scientific research purposes. It is commonly known as DMABN and is a member of the benzamide family. DMABN has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.

Mechanism of Action

DMABN acts as a sigma-1 receptor agonist, which results in the modulation of various signaling pathways and physiological processes. It has been shown to have an effect on calcium homeostasis, oxidative stress, and neurotransmitter release, among other things.
Biochemical and Physiological Effects:
DMABN has been shown to have various biochemical and physiological effects, including the modulation of ion channels, the inhibition of voltage-gated calcium channels, and the activation of protein kinase C. It has also been shown to have neuroprotective effects and to be involved in the regulation of cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

DMABN has several advantages for lab experiments, including its high affinity for sigma-1 receptors, its ability to cross the blood-brain barrier, and its potential use as a therapeutic agent. However, it also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on DMABN, including the development of more potent and selective sigma-1 receptor agonists, the investigation of its potential therapeutic applications in various diseases, and the elucidation of its mechanism of action at the molecular level. Additionally, further research is needed to determine its safety and potential toxicity in vivo.
Conclusion:
In conclusion, DMABN is a chemical compound with potential applications in various fields of scientific research. It has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. Further research is needed to fully understand its mechanism of action and potential applications in various fields.

Synthesis Methods

DMABN can be synthesized through a simple process involving the reaction of 4-isopropylbenzoic acid with thionyl chloride, followed by the addition of N,N-dimethylaniline. The resulting product is then purified through recrystallization to obtain pure DMABN.

Scientific Research Applications

DMABN has been used extensively in scientific research for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. It has been shown to have a high affinity for sigma-1 receptors, which are involved in various physiological and pathological processes, including pain, depression, and neurodegenerative diseases.